Cas no 94344-79-3 (8-bromo-3-methyl-5-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol)

8-bromo-3-methyl-5-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol structure
94344-79-3 structure
Product Name:8-bromo-3-methyl-5-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol
CAS No:94344-79-3
MF:C17H18BrNO
MW:332.234923839569
CID:1987163
PubChem ID:10088113
Update Time:2025-04-21

8-bromo-3-methyl-5-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol Chemical and Physical Properties

Names and Identifiers

    • 8-bromo-3-methyl-5-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol
    • 1H-3-benzazepin-7-ol, 8-bromo-2,3,4,5-tetrahydro-3-methyl-5-phenyl-
    • 8-Bromo-3-methyl-5-phenyl-2,3,4,5-tetrahydro-1H-benzo[d]azepin-7-ol
    • UNII-WLM2VJR18J
    • PDSP2_000508
    • Q27292709
    • BDBM50016792
    • 1H-3-Benzazepin-7-ol, 8-bromo-2,3,4,5-tetrahydro-3-methyl-5-phenyl-, (R)-
    • SKF-83566, (R)-
    • 1H-3-BENZAZEPIN-7-OL, 8-BROMO-2,3,4,5-TETRAHYDRO-3-METHYL-5-PHENYL-, (5R)-
    • CHEMBL416401
    • (R)-SKF-3566
    • BDBM50368313
    • (R)-skf-83566
    • WLM2VJR18J
    • CHEMBL1744079
    • 94344-79-3
    • Sch-24543
    • PDSP1_000510
    • (5R)-8-Bromo-2,3,4,5-tetrahydro-3-methyl-5-phenyl-1H-3-benzazepin-7-ol
    • 7-Bromo-8-hydroxy-3-methyl-1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine
    • Inchi: 1S/C17H18BrNO/c1-19-8-7-13-9-16(18)17(20)10-14(13)15(11-19)12-5-3-2-4-6-12/h2-6,9-10,15,20H,7-8,11H2,1H3/t15-/m1/s1
    • InChI Key: XFTVOHWWEQGXLS-OAHLLOKOSA-N
    • SMILES: BrC1C(=CC2=C(C=1)CCN(C)C[C@@H]2C1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 331.057
  • Monoisotopic Mass: 331.057
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5A^2
  • XLogP3: 4

Experimental Properties

  • Density: 1.362
  • Boiling Point: 416.5°C at 760 mmHg
  • Flash Point: 205.7°C
  • Refractive Index: 1.617
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